1-(3-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-(3-nitrophenyl)-5-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C10H6F3N3O2/c11-10(12,13)9-4-5-14-15(9)7-2-1-3-8(6-7)16(17)18/h1-6H
• InChI Key: ARKDGUSAGHWMGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C(=CC=N2)C(F)(F)F
• Molecular Formula: C10H6F3N3O2
• Molecular Weight: 257.17 g/mol

Description

1-(3-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole, or NTPTP, is a synthetic organic compound with potential applications in a variety of scientific research fields. NTPTP is a heterocyclic molecule composed of a nitrogen atom, two oxygen atoms, two carbon atoms, and three fluorine atoms. It is a colorless, crystalline solid which is insoluble in water, but soluble in organic solvents. NTPTP has been studied for its potential to act as a biochemical inhibitor, as well as a fluorescent dye. In

Scientific Research Applications

Structural and Spectral Analysis

1-(3-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole (NPP) and its analogs have been studied for their structural and spectral characteristics. A study by Ibnaouf et al. (2019) focused on the tautomeric behavior, energy band gaps, and HOMO-LUMO transitions of NPP, revealing the significant role of functional groups in the formation of tautomers and influencing energy gaps (Ibnaouf, Hussein, El-Khair, & Elzupir, 2019).

Synthesis and Characterization

Various synthesis methods and characterization of 1-(3-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole derivatives have been explored. For instance, studies have focused on the synthesis of pyrazole derivatives using different reactants and conditions, as detailed by Zelenin et al. (2002) and Evecen et al. (2016) (Zelenin, Tugusheva, Yakimovich, Alekseev, & Zerova, 2002); (Evecen, Tanak, Tinmaz, Dege, & Ilhan, 2016).

Biological Activities

Research has also been conducted on the biological activities of pyrazole derivatives. Dhaduk and Joshi (2022) synthesized N-acetyl pyrazole derivatives, evaluating their antibacterial and antifungal activities, highlighting the potential biomedical applications of such compounds (Dhaduk & Joshi, 2022).

Photophysical Characteristics

The photophysical characteristics of NPP, such as absorption, fluorescence, and response to different environmental conditions, were studied by Ibnaouf et al. (2018). This study provides insights into the potential applications of NPP in materials science and photophysics (Ibnaouf, Elzupir, Ibrahem, Ali, & Al-Muhanna, 2018).

Crystallography and Molecular Modeling

Crystallographic analysis and molecular modeling of pyrazole derivatives have offered insights into their molecular structure and potential interactions with biological targets. This aspect of research is exemplified in studies by Kumar et al. (2022), where X-ray diffraction and Hirshfeld surface analysis were used to examine intermolecular interactions (Kumar, Chandra, Rajesh, Doreswamy, Sunilkumar, Nair, & Bajpai, 2022).